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Compound of Interest

Compound Name: Ethyl 2-ethylacetoacetate

Cat. No.: B146921

This guide provides a comprehensive comparison of experimentally determined data for Ethyl
2-ethylacetoacetate (CAS No. 607-97-6) against established literature values. It is designed
for researchers, scientists, and professionals in drug development to ensure the quality and
accuracy of their starting materials and synthetic intermediates.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Ethyl 2-
ethylacetoacetate, presenting a side-by-side comparison of literature values with a
hypothetical set of experimental results.
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Experimental

Property Literature Value Result Method
(Hypothetical)
Molecular Formula CsH1403[1][2][3][4][5] CsH1403 Mass Spectrometry
Molecular Weight 158.19 g/mol [2][4][6] 158.20 g/mol Mass Spectrometry
N , 87-189 °C at 743 o

Boiling Point 188 °C at 743 mmHg Distillation

mmHg[6][7]
_ 0.981 g/mL at 25 °C[€]

Density 0.982 g/mL at 25 °C Pycnometry

[718]
. 1.417-1.423 at 20
Refractive Index 1.420 at 20 °C Refractometry

°C[L][6][9]

69 °C (156.2 °F) -

Flash Point 70 °C Closed-Cup Tester
closed cup[6]
Colorless to pale o ] ]
Appearance o Clear, colorless liquid Visual Inspection
yellow liquid[1][10]
) >90%[6], =94%][9], Gas Chromatography
Purity (Assay) 98.5%

297%

(GC)

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the molecular structure of Ethyl 2-

ethylacetoacetate. Below is a comparison of expected *H NMR spectral data from literature

with hypothetical experimental findings.

1H NMR Data

Literature Reference
Values

Experimental Result
(Hypothetical)

Chemical Shift (d)

A:4.199, B: 3.336, C: 2.225,
D: 1.88, E: 1.278, F: 0.94[11]

0 4.20 (q), 3.34 (1), 2.23 (s),
1.89 (qg), 1.28 (1), 0.95 (t) ppm

Coupling Constants (J)

J(A,E)=7.1Hz,
J(B,D)=7.3Hz[11]

J=71Hz,J=73Hz
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Experimental Protocols

Detailed methodologies are essential for reproducible and reliable results. The following are
standard protocols for the key experiments cited above.

Gas Chromatography (GC) for Purity Analysis

e Instrument: Agilent 7890B GC system with a flame ionization detector (FID).
e Column: HP-5 (30 m x 0.32 mm, 0.25 pum film thickness).

o Carrier Gas: Helium, constant flow rate of 1.2 mL/min.

« Injector Temperature: 250 °C.

o Detector Temperature: 300 °C.

e Oven Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 240 °C at a rate of
10 °C/min, and hold for 5 minutes.

o Sample Preparation: 1 pL of a 1% solution of Ethyl 2-ethylacetoacetate in dichloromethane
is injected. Purity is determined by the area percentage of the principal peak.

Boiling Point Determination

The boiling point is measured using a standard distillation apparatus under a controlled
pressure of 743 mmHg. The temperature is recorded when the vapor and liquid phases are in
equilibrium, indicated by a stable temperature reading during distillation.

Density Measurement

A 10 mL pycnometer is used to measure the density. The pycnometer is first weighed empty,
then filled with deionized water at 25 °C and weighed again to determine its volume. Finally, it
is filled with Ethyl 2-ethylacetoacetate at 25 °C and weighed. The density is calculated by
dividing the mass of the sample by the volume of the pycnometer.

Refractive Index Measurement
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The refractive index is determined using an Abbe refractometer at 20 °C. A few drops of the
sample are placed on the prism, and the refractive index is read directly from the instrument's
scale.

'H NMR Spectroscopy

e Instrument: Bruker Avance Il 400 MHz spectrometer.
e Solvent: Chloroform-d (CDCls).

o Sample Concentration: Approximately 10 mg of Ethyl 2-ethylacetoacetate dissolved in 0.7
mL of CDCls.

e Procedure: The spectrum is acquired with 16 scans, and chemical shifts are reported in ppm
relative to tetramethylsilane (TMS) as an internal standard.

Visualization of Workflows and Pathways

Diagrams created using Graphviz provide clear visual representations of complex processes
and relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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